1-benzyl-N-(3-methoxybenzyl)-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide

• IUPAC Name: 1-benzyl-N-[(3-methoxyphenyl)methyl]-2-oxo-1,8-naphthyridine-3-carboxamide
• InChI: InChI=1S/C24H21N3O3/c1-30-20-11-5-9-18(13-20)15-26-23(28)21-14-19-10-6-12-25-22(19)27(24(21)29)16-17-7-3-2-4-8-17/h2-14H,15-16H2,1H3,(H,26,28)
• InChI Key: AIKPDPIUSFHWOH-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)CNC(=O)C2=CC3=C(N=CC=C3)N(C2=O)CC4=CC=CC=C4
• Molecular Formula: C24H21N3O3
• Molecular Weight: 399.4 g/mol

Description

1-benzyl-N-(3-methoxybenzyl)-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide is a synthetic compound that has been extensively studied for its potential applications in scientific research. This compound belongs to the class of naphthyridine derivatives and has been found to exhibit a range of interesting biochemical and physiological effects. In

Mechanism of Action

The exact mechanism of action of 1-benzyl-N-(3-methoxybenzyl)-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide is not fully understood. However, it has been suggested that this compound may act as an inhibitor of certain enzymes or receptors in the body, leading to its observed effects.
Biochemical and Physiological Effects:
1-benzyl-N-(3-methoxybenzyl)-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide has been found to exhibit a range of interesting biochemical and physiological effects. For example, this compound has been shown to have anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases. Additionally, 1-benzyl-N-(3-methoxybenzyl)-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide has been found to have antitumor activity, making it a promising candidate for cancer therapy.

Advantages and Limitations for Lab Experiments

One advantage of using 1-benzyl-N-(3-methoxybenzyl)-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide in lab experiments is its relatively simple synthesis method. Additionally, this compound has been shown to exhibit a range of interesting biochemical and physiological effects, making it a promising candidate for further study. However, one limitation of using this compound in lab experiments is the lack of understanding of its exact mechanism of action, which may make it difficult to interpret experimental results.

Future Directions

There are several future directions for research on 1-benzyl-N-(3-methoxybenzyl)-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide. For example, further studies could be conducted to elucidate the exact mechanism of action of this compound, which would provide important insights into its potential applications in scientific research. Additionally, studies could be conducted to investigate the potential use of this compound in the treatment of various diseases, such as cancer and inflammatory diseases. Finally, further studies could be conducted to optimize the synthesis method of this compound, which would make it more accessible for use in scientific research.

Synthesis Methods

The synthesis of 1-benzyl-N-(3-methoxybenzyl)-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide involves the reaction of 3-methoxybenzylamine with benzyl isocyanide in the presence of a catalytic amount of copper iodide. The resulting intermediate is then subjected to a cyclization reaction with 2,3-dichloro-5,6-dicyano-1,4-benzoquinone (DDQ) to yield the final product.

Scientific Research Applications

1-benzyl-N-(3-methoxybenzyl)-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide has been extensively studied for its potential applications in scientific research. This compound has been found to exhibit a range of interesting biochemical and physiological effects, making it a promising candidate for further study.